Cas no 2229309-52-6 (tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate
• CAS No: 2229309-52-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5854397
• PubChem ID: 165706077
• Update Time: 2025-06-20

tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(3-hydroxy-4-methylphenyl)propyl]carbamate
• 2229309-52-6
• EN300-1889886

• Inchi： 1S/C15H24N2O3/c1-10-5-6-11(7-13(10)18)12(8-16)9-17-14(19)20-15(2,3)4/h5-7,12,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： ZYEOBBQZYWESOD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(C)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2229309-52-6)

Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229309-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group, amino functionality, and a substituted aromatic ring, contribute to its unique reactivity and potential biological activity.

The tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate structure is characterized by a carbamate moiety linked to a propyl chain that terminates with an amino group. The aromatic ring at the 2-position of the propyl chain is further substituted with a 3-hydroxy-4-methylphenyl group, which introduces both hydroxyl and methyl substituents. This specific arrangement of functional groups imparts distinct chemical properties that make the compound a valuable building block in synthetic chemistry. The presence of the tert-butyl group enhances the stability of the carbamate linkage, making it resistant to hydrolysis under certain conditions, while the amino group provides a site for further derivatization.

In recent years, there has been growing interest in carbamate-based compounds due to their role as pharmacophores in various therapeutic agents. The tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate molecule has been explored in several research studies as a precursor for more complex drug candidates. Its structural motif is particularly relevant in the development of drugs targeting neurological disorders, where precise molecular interactions are crucial. The hydroxyl and methyl groups on the aromatic ring contribute to hydrogen bonding capabilities, which are essential for binding to biological targets with high specificity.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, and carbamates are known to interact effectively with enzyme active sites. The tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate structure offers multiple points of interaction within an enzyme's active site, allowing for the development of highly selective inhibitors. For instance, studies have demonstrated its utility in inhibiting certain hydrolases by forming stable complexes through hydrogen bonding and hydrophobic interactions.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors with improved pharmacokinetic properties. The tert-butyl group in this compound enhances lipophilicity, which can be advantageous for oral bioavailability. Additionally, the presence of polar functional groups such as the amino and hydroxyl groups ensures adequate solubility, balancing lipophilicity and water solubility—a critical factor for drug formulation. These properties make Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2229309-52-6) a promising candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate with greater accuracy before conducting expensive experimental trials. Molecular docking simulations have shown that this compound can bind effectively to several protein targets relevant to neurological diseases. The aromatic ring substitution pattern and the presence of multiple hydrogen bond donors and acceptors make it an ideal candidate for designing drugs that interact with complex biological systems.

The synthesis of Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate involves multi-step organic reactions that highlight its synthetic versatility. Key steps include the formation of the carbamate linkage through reaction with phosgene or its equivalents, followed by functional group transformations such as nucleophilic substitution and reduction reactions. The introduction of the tert-butyl group at the nitrogen atom provides stability during subsequent synthetic steps, ensuring high yields and purity.

In conclusion, Tert-butyl N-3-amino-2-(3-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2229309-52-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel drug candidates targeting various diseases, particularly those involving enzyme inhibition. As research continues to uncover new applications for carbamate-based compounds, this molecule is poised to play an important role in future therapeutic developments.